3-Methyl-5,7-dinitro-1H-indazole

• IUPAC Name: 3-methyl-5,7-dinitro-2H-indazole
• InChI: InChI=1S/C8H6N4O4/c1-4-6-2-5(11(13)14)3-7(12(15)16)8(6)10-9-4/h2-3H,1H3,(H,9,10)
• InChI Key: QDAOOFJLFDRTDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=C(C2=NN1)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C8H6N4O4
• DSSTOX Substance ID: DTXSID10463389
• Molecular Weight: 222.16 g/mol
• CAS RN: 647853-23-4

Description

“3-Methyl-5,7-dinitro-1H-indazole” is a chemical compound with the molecular formula C8H6N4O4. It is categorized as a precursor in the synthesis of various synthetic cannabinoids.

Synthesis Analysis

The synthesis of indazoles, including “3-Methyl-5,7-dinitro-1H-indazole”, has been a subject of research in recent years. Various methods have been developed, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of “3-Methyl-5,7-dinitro-1H-indazole” can be analyzed using high-resolution mass spectroscopy and 1H-, 13C-, and 19F-NMR spectroscopy. The structure, properties, spectra, and suppliers for this compound can be found in various chemical databases.

Chemical Reactions Analysis

The chemical reactions involving “3-Methyl-5,7-dinitro-1H-indazole” are part of the broader field of indazole synthesis. Recent advances in this field include 1,3-Dipolar cycloaddition reactions between α-substituted α-diazomethylphosphonates and arynes, providing 3-alkyl/aryl-1H-indazoles and 3-alkyl/aryl-3H-indazole-3-phosphonates efficiently under simple reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Methyl-5,7-dinitro-1H-indazole” include its molecular weight, melting point, boiling point, and density. More detailed properties can be found in various chemical databases.

Scientific Research Applications

Synthesis Methods

3-Methyl-5,7-dinitro-1H-indazole and its derivatives are synthesized through various methods, including nitration under thermal conditions and microwave irradiation, as demonstrated in the synthesis of related compounds like 6(5)-Methyl-5,7(4,6)-dinitro-1H-benzo[1.2.3]triazole (Vekki, 2007). Microwave irradiation offers advantages in the synthesis process, indicating potential efficiency in the synthesis of 3-Methyl-5,7-dinitro-1H-indazole.

Characterization of Molecular Structure

The molecular and crystal structures of nitroindazoles, including those closely related to 3-Methyl-5,7-dinitro-1H-indazole, have been extensively studied. For instance, compounds like 3-bromo-1-methyl-7-nitro-1H-indazole have been characterized by X-ray diffraction, NMR spectroscopy, and DFT calculations, offering insights into the molecular parameters and intermolecular interactions (Cabildo et al., 2011). Similarly, the study of fluorinated indazoles provides information about the supramolecular structure and the effect of substituents like fluorine atoms on the overall molecular structure (Teichert et al., 2007).

Potential Applications in Energetic Materials

High-Energy Compounds

Derivatives of nitroindazoles have shown potential in the design of high-energy materials. For example, certain derivatives, due to their high density and good thermal stability, are of interest in the development of composite high-energy materials (Semenov et al., 2017). This suggests that 3-Methyl-5,7-dinitro-1H-indazole could be investigated for similar applications, given its structural similarity to the compounds studied.

Novel Energetic Materials Synthesis

The synthesis of 1-methyl-3,5-dinitro-1H-1,2,4-triazole, a related compound, illustrates a scalable and safe process that might be applicable to the synthesis of 3-Methyl-5,7-dinitro-1H-indazole for energetic material applications. This process, characterized by controlled reaction conditions and high product purity, indicates the potential for 3-Methyl-5,7-dinitro-1H-indazole in energetic material applications (Luo et al., 2017).

Chemical Reactions and Transformations

Reactivity with Anions

The reactivity of nitro compounds, including those structurally similar to 3-Methyl-5,7-dinitro-1H-indazole, with various anions has been studied. Such reactions can lead to a diverse range of products, offering insights into potential synthetic routes and transformations that 3-Methyl-5,7-dinitro-1H-indazole might undergo (Pevzner et al., 1980).

Nucleophilic Substitution Reactions

The behavior of 3-Methyl-5,7-dinitro-1H-indazole in nucleophilic substitution reactions could be akin to that of similar compounds, where selective replacement of nitro groups is observed. The study of such reactions provides a foundation for understanding the chemical behavior of 3-Methyl-5,7-dinitro-1H-indazole and its potential applications in synthetic chemistry (Starosotnikov et al., 2003).

Future Directions

The future directions in the research of “3-Methyl-5,7-dinitro-1H-indazole” and similar compounds involve the development of new synthetic approaches, the exploration of their medicinal properties, and the study of their mechanism of action. The continuous advancement in this field promises the discovery of new compounds with potential therapeutic applications.

Mechanism of Action

Target of Action

Indazole derivatives are known to inhibit, regulate, and modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or sgk) . These kinases play a crucial role in cell cycle regulation and volume regulation, respectively .

Mode of Action

Indazole derivatives are known to interact with their targets, leading to changes in cellular processes . For instance, the inhibition of CHK1 and CHK2 kinases can lead to cell cycle arrest, thereby inhibiting the proliferation of cancer cells .

Biochemical Pathways

Indazole derivatives are known to affect various biochemical pathways due to their interaction with different targets . For instance, the inhibition of CHK1 and CHK2 kinases can affect the cell cycle regulation pathway .

Result of Action

Indazole derivatives are known to have various biological activities, including anti-inflammatory, antimicrobial, anti-hiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .